Cas no 1806017-58-2 (2-Chloro-5-(difluoromethyl)-4-nitropyridine)

• Product Name: 2-Chloro-5-(difluoromethyl)-4-nitropyridine
• CAS No: 1806017-58-2
• MF: C₆H₃ClF₂N₂O₂
• MW: 208.550027132034
• CID: 4927957
• Update Time: 2025-09-27

2-Chloro-5-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C6H3ClF2N2O2/c7-5-1-4(11(12)13)3(2-10-5)6(8)9/h1-2,6H
• InChI Key： NMDHQFIDWIVHDV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 2-Chloro-5-(difluoromethyl)-4-nitropyridine

Comprehensive Overview of 2-Chloro-5-(difluoromethyl)-4-nitropyridine (CAS No. 1806017-58-2)

2-Chloro-5-(difluoromethyl)-4-nitropyridine (CAS No. 1806017-58-2) is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This nitropyridine derivative features a unique combination of functional groups, including a chloro substituent, a difluoromethyl group, and a nitro moiety, which contribute to its reactivity and utility in synthetic chemistry. Its molecular structure makes it a valuable intermediate for developing novel crop protection agents and bioactive molecules, aligning with current trends in sustainable agriculture and precision medicine.

The growing demand for high-performance intermediates like 2-Chloro-5-(difluoromethyl)-4-nitropyridine reflects broader industry shifts toward green chemistry and efficient synthesis. Researchers frequently search for "nitropyridine applications" or "difluoromethyl pyridine synthesis," highlighting its relevance in modern organic chemistry. This compound's electron-withdrawing groups enhance its suitability for nucleophilic substitution reactions, a feature exploited in designing next-generation fungicides and pharmaceutical scaffolds.

From an analytical perspective, CAS No. 1806017-58-2 exhibits distinct spectral properties (e.g., NMR shifts and mass fragmentation patterns) that facilitate its identification in complex mixtures. Laboratories focusing on small-molecule characterization often prioritize such halogenated nitropyridines due to their structural diversity. Recent publications have explored its role in catalyzed cross-coupling reactions, addressing popular queries like "how to modify nitropyridine reactivity" or "pyridine derivatives in drug discovery."

Industrial-scale production of 2-Chloro-5-(difluoromethyl)-4-nitropyridine requires stringent control of parameters such as temperature gradients and solvent selection to optimize yield. Process chemists emphasize its regioselective functionalization potential, making it a hotspot for patents related to crop enhancement formulations. Environmental considerations also drive innovation, with studies investigating biodegradable variants of similar nitroheterocycles.

Emerging applications in material science, particularly for organic electronic components, further expand the compound's versatility. Its conjugated π-system and polar substituents enable tunable electrochemical properties, resonating with searches for "nitropyridine-based semiconductors." As regulatory frameworks evolve, 1806017-58-2 remains compliant with major chemical safety guidelines, ensuring its continued use in R&D.

In summary, 2-Chloro-5-(difluoromethyl)-4-nitropyridine represents a critical building block at the intersection of agrochemical innovation and medicinal chemistry. Its multifaceted reactivity profile answers key industry challenges while adhering to sustainability benchmarks—a testament to its enduring scientific value.